![molecular formula C16H15N3OS B5729967 2-[(1-benzyl-1H-benzimidazol-2-yl)thio]acetamide](/img/structure/B5729967.png)
2-[(1-benzyl-1H-benzimidazol-2-yl)thio]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(1-benzyl-1H-benzimidazol-2-yl)thio]acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in the medical field. This compound is a benzimidazole derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of 2-[(1-benzyl-1H-benzimidazol-2-yl)thio]acetamide is not fully understood. However, it has been suggested that it may inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, it may exhibit anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and promoting the release of endogenous opioids.
Biochemical and Physiological Effects:
2-[(1-benzyl-1H-benzimidazol-2-yl)thio]acetamide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, it may exhibit anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and promoting the release of endogenous opioids.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(1-benzyl-1H-benzimidazol-2-yl)thio]acetamide in lab experiments is its potential to exhibit antitumor activity against various cancer cell lines. Additionally, it may exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammation and pain. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.
Future Directions
For research on 2-[(1-benzyl-1H-benzimidazol-2-yl)thio]acetamide include further studies on its mechanism of action, as well as its potential applications in the treatment of cancer, inflammation, and pain. Additionally, further studies on its pharmacokinetics and toxicity are needed to determine its safety and efficacy in vivo. Finally, the development of more efficient synthesis methods and the optimization of its chemical structure may lead to the discovery of more potent analogs with improved pharmacological properties.
Synthesis Methods
2-[(1-benzyl-1H-benzimidazol-2-yl)thio]acetamide has been synthesized using various methods, including the reaction of 1-benzyl-1H-benzimidazole-2-thiol with acetyl chloride in the presence of a base. The reaction yields 2-[(1-benzyl-1H-benzimidazol-2-yl)thio]acetamide as a white solid.
Scientific Research Applications
2-[(1-benzyl-1H-benzimidazol-2-yl)thio]acetamide has been studied for its potential applications in the medical field. It has been shown to exhibit antitumor activity in vitro against various cancer cell lines, including breast, colon, and lung cancer cells. Additionally, it has been studied for its potential use as an anti-inflammatory and analgesic agent.
properties
IUPAC Name |
2-(1-benzylbenzimidazol-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3OS/c17-15(20)11-21-16-18-13-8-4-5-9-14(13)19(16)10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H2,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMSIGQRNPSJZNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2SCC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(1-Benzyl-1H-benzimidazol-2-yl)thio]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.